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Compound of Interest

Compound Name: Forestine

Cat. No.: B15589334 Get Quote

Despite its documented presence in the traditional Chinese medicinal plant Tripterygium

wilfordii, the natural compound known as Forrestine remains largely uncharacterized in publicly

accessible scientific literature. While basic chemical information is available, a comprehensive

understanding of its discovery, biological effects, and mechanism of action is conspicuously

absent, precluding the development of an in-depth technical guide for the research community.

Forrestine, a complex molecule with the chemical formula C43H49NO18, has been identified

as a constituent of Tripterygium wilfordii, a plant renowned for its rich diversity of bioactive

compounds, including potent diterpenoids and triterpenoids like triptolide and celastrol. These

compounds have been extensively studied for their anti-inflammatory, immunosuppressive, and

anti-cancer properties. However, Forrestine has not received the same level of scientific

scrutiny.

Currently, detailed information regarding the initial discovery of Forrestine, including the

research team responsible and the timeline of its isolation and characterization, is not available

in published scientific papers or major natural product databases beyond a chemical entry. This

lack of a primary scientific record presents a significant challenge in constructing a thorough

technical guide.

Physicochemical Properties
What is known about Forrestine is primarily derived from its PubChem entry, which provides

fundamental physicochemical data.
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Property Value

Molecular Formula C43H49NO18

Molecular Weight 867.8 g/mol

IUPAC Name

[(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,2

5R)-19,21,22,24-tetraacetyloxy-20-

(acetyloxymethyl)-25-hydroxy-3,13,14,25-

tetramethyl-6,15-dioxo-2,5,16-trioxa-11-

azapentacyclo[15.7.1.01,20.03,23.07,12]pentac

osa-7(12),8,10-trien-18-yl] benzoate

Biological Activity and Quantitative Data
A critical gap in the available information is the absence of any quantitative data regarding

Forrestine's biological activity. Key metrics for drug development professionals, such as the

half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50)

against specific biological targets, are not documented in the scientific literature. Without this

data, it is impossible to assess the compound's potency or potential therapeutic efficacy.

Experimental Protocols
The lack of published research on Forrestine means that there are no detailed experimental

protocols for its isolation from Tripterygium wilfordii, its purification, or its characterization using

techniques such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry

(MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Similarly, protocols for any

biological assays that may have been performed are unavailable.

Signaling Pathways and Experimental Workflows
As there is no information on the biological targets or effects of Forrestine, no associated

signaling pathways can be described. Consequently, the creation of diagrams to visualize its

mechanism of action or the workflow of its discovery and evaluation is not possible.

The following is a conceptual representation of a typical workflow for natural product discovery,

which would be applicable to Forrestine should such research be undertaken and published.
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Conceptual workflow for the discovery and characterization of a natural product like Forrestine.
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In conclusion, while the existence of Forrestine as a natural product from Tripterygium wilfordii

is noted, the scientific community awaits the publication of primary research to shed light on its

discovery, biological properties, and potential as a therapeutic agent. Until such data becomes

available, Forrestine remains an enigmatic molecule of untapped potential.

To cite this document: BenchChem. [The Enigmatic Forrestine: An Uncharted Compound
from the Thunder God Vine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589334#forrestine-compound-discovery-and-
origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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